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Compound of Interest

Compound Name: 3,4,5-Trimethylcyclohexanone

Cat. No.: B8463665

Get Quote

Performance Guide: Trimethylcyclohexanone
(TMCH) vs. Cyclohexanone
Executive Summary & Structural Disambiguation[1]
The Verdict: Trimethylcyclohexanone (TMCH) serves as a high-boiling, hydrophobic alternative

to Cyclohexanone.[1] While Cyclohexanone remains the "workhorse" for general polarity and

cost-efficiency, TMCH is superior in high-temperature applications, coating formulations

requiring leveling, and processes demanding lower water miscibility.[1]

Critical Isomer Distinction:

3,3,5-Trimethylcyclohexanone (Dihydroisophorone): This is the standard commercial grade

solvent produced via the hydrogenation of isophorone.[1] Unless specified, industrial

"Trimethylcyclohexanone" refers to this isomer.[1]

3,4,5-Trimethylcyclohexanone: A structural isomer often identified in bio-oils (lignin

depolymerization products).[1] While chemically similar, it is less common in bulk supply.[1]
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Editorial Note: This guide uses data for the 3,3,5-isomer as the primary performance

benchmark due to data availability, while noting that 3,4,5-TMCH exhibits nearly identical

solvency behaviors due to equivalent molecular weight and functional group chemistry.[1]

Physicochemical Profile: The Data
The addition of three methyl groups to the cyclohexanone ring drastically alters the solvent's

physical profile, primarily increasing lipophilicity and boiling point.[1]

Table 1: Comparative Properties
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Property
Cyclohexanone
(Standard)

3,3,5-
Trimethylcyclohexa
none (TMCH)

Impact on
Performance

CAS Number 108-94-1
873-94-9 (3,3,5-

isomer)
—

Molecular Weight 98.15 g/mol 140.22 g/mol
TMCH is heavier;

slower diffusion.[1]

Boiling Point 155.6 °C 188 – 192 °C

TMCH allows for

higher reaction temps.

[1]

Flash Point (CC) 44 °C (Flammable) ~73 °C (Combustible)

TMCH is safer to

handle (non-

flammable rating).[1]

Density (20°C) 0.947 g/mL 0.888 g/mL

TMCH is lighter;

phase separation is

easier.[1]

Water Solubility
~8.6 g/100 mL

(Soluble)

< 2.0 g/100 mL

(Poorly Soluble)

TMCH offers better

phase separation from

water.[1]

Evaporation Rate 0.3 (BuAc=1) < 0.1 (Est.)[1]

TMCH improves

leveling in coatings

(prevents orange

peel).[1]

Odor Peppermint/Acetone Strong Menthol/Minty

TMCH requires odor

masking in consumer

products.[1]

Solvency & Performance Analysis
Solvency Mechanism (Hansen Solubility Parameters)
TMCH is less polar than Cyclohexanone due to the steric bulk of the trimethyl groups shielding

the ketone carbonyl and the added hydrophobicity of the carbon backbone.[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/Cyclohexanone
https://en.wikipedia.org/wiki/Cyclohexanone
https://en.wikipedia.org/wiki/Cyclohexanone
https://en.wikipedia.org/wiki/Cyclohexanone
https://en.wikipedia.org/wiki/Cyclohexanone
https://en.wikipedia.org/wiki/Cyclohexanone
https://en.wikipedia.org/wiki/Cyclohexanone
https://en.wikipedia.org/wiki/Cyclohexanone
https://en.wikipedia.org/wiki/Cyclohexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8463665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclohexanone: Excellent solvent for PVC, nylon, and polar resins.[1] It sits in the

"boundary" region, dissolving both water-soluble and oil-soluble polymers.[1]

TMCH: Shifts the solubility sphere towards non-polar/hydrophobic.[1]

Superior for: Polyvinyl chlorides (PVC), Nitrocellulose, Acrylics, and hydrophobic APIs.[1]

Inferior for: Highly polar polyamides or water-soluble polymers where Cyclohexanone

excels.[1]

Reaction Medium Suitability
In organic synthesis (e.g., Grignard reactions, coupling), TMCH offers two distinct advantages:

Azeotropic Drying: Its low water miscibility makes it an excellent entrainer for removing water

from reaction mixtures, unlike Cyclohexanone which holds water.[1]

Thermal Headroom: The ~35°C higher boiling point allows for faster kinetics in rate-limiting

steps without requiring pressurized vessels.[1]

Safety & Environmental Profile (E-E-A-T)
Toxicology:

Cyclohexanone: Known skin irritant and harmful by inhalation.[1] Permissible Exposure

Limits (PEL) are relatively strict (e.g., OSHA TWA 50 ppm).[1]

TMCH: Generally exhibits lower acute toxicity but is a skin irritant.[1] Its lower vapor pressure

significantly reduces inhalation risks under ambient conditions compared to cyclohexanone.

[1]

Green Chemistry Potential:

3,4,5-TMCH Specifics: This isomer is increasingly relevant in lignin valorization.[1] It can be

derived from the hydrogenation of 3,4,5-trimethylphenol (a lignin monomer), making it a

potential "bio-derived" solvent candidate for future green formulations.[1]
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To validate TMCH as a replacement in your specific workflow, perform these two self-validating

assays.

Protocol A: Cloud Point Determination (Solubility Limit)
Objective: Determine if TMCH can dissolve your target solute (polymer/drug) as effectively as

Cyclohexanone.[1]

Preparation: Prepare 10 vials. Add 1.0 g of target solute to each.[1]

Titration:

Set A (Control): Add Cyclohexanone in 0.5 mL increments.

Set B (Test): Add TMCH in 0.5 mL increments.[1]

Conditioning: Vortex for 30s after each addition. Maintain temp at 25°C.

Endpoint: Record the volume (

) required to achieve a clear, single-phase solution.

Calculation:

[1]

Interpretation: If

, substitution is viable.[1] If

, the solute is too polar for TMCH.[1]

Protocol B: High-Temp Reaction Yield Comparison
Objective: Verify if the higher boiling point of TMCH improves yield in thermal condensation

reactions.

Setup: Two reaction vessels equipped with reflux condensers.

Solvent: Charge Vessel 1 with Cyclohexanone, Vessel 2 with TMCH.
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Reactants: Add identical molar equivalents of reactants (e.g., amine + aldehyde for imine

formation).

Reflux: Heat both to their respective reflux temperatures (155°C vs 190°C).

Sampling: Aliquot at t=1h, 2h, 4h.

Analysis: Analyze via HPLC/GC.

Expectation: TMCH should show faster conversion rates due to the Arrhenius effect (

), provided the reactants are stable at 190°C.[1]

Decision Logic & Visualization
The following diagram outlines the decision process for selecting between Cyclohexanone and

TMCH based on process requirements.
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Select Solvent for Process

Required Process Temp?

> 160°C

High Thermal Demand

< 150°C

Standard

Is Reaction Water Sensitive?

Yes (Hydrophobic)

No (Aqueous mix)

Polymer/Solute Polarity?

Non-Polar (PVC, Oils) Polar (Nylon, Salts)

Select TMCH
(High BP, Hydrophobic)

Select Cyclohexanone
(Std BP, Polar)
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Figure 1: Decision tree for selecting between Cyclohexanone and Trimethylcyclohexanone

based on thermal, moisture, and polarity constraints.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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